5-(1,3-Benzodioxol-5-ylmethylene)-1-(4-chlorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
5-(1,3-Benzodioxol-5-ylmethylene)-1-(4-chlorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
Brand Name:
Vulcanchem
CAS No.:
5669-83-0
VCID:
VC0421847
InChI:
InChI=1S/C18H11ClN2O4S/c19-11-2-4-12(5-3-11)21-17(23)13(16(22)20-18(21)26)7-10-1-6-14-15(8-10)25-9-24-14/h1-8H,9H2,(H,20,22,26)/b13-7+
SMILES:
C1OC2=C(O1)C=C(C=C2)C=C3C(=O)NC(=S)N(C3=O)C4=CC=C(C=C4)Cl
Molecular Formula:
C18H11ClN2O4S
Molecular Weight:
386.8g/mol
5-(1,3-Benzodioxol-5-ylmethylene)-1-(4-chlorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
CAS No.: 5669-83-0
Main Products
VCID: VC0421847
Molecular Formula: C18H11ClN2O4S
Molecular Weight: 386.8g/mol
| CAS No. | 5669-83-0 |
|---|---|
| Product Name | 5-(1,3-Benzodioxol-5-ylmethylene)-1-(4-chlorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione |
| Molecular Formula | C18H11ClN2O4S |
| Molecular Weight | 386.8g/mol |
| IUPAC Name | (5E)-5-(1,3-benzodioxol-5-ylmethylidene)-1-(4-chlorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione |
| Standard InChI | InChI=1S/C18H11ClN2O4S/c19-11-2-4-12(5-3-11)21-17(23)13(16(22)20-18(21)26)7-10-1-6-14-15(8-10)25-9-24-14/h1-8H,9H2,(H,20,22,26)/b13-7+ |
| Standard InChIKey | QWWCFUGGDAQZJN-NTUHNPAUSA-N |
| Isomeric SMILES | C1OC2=C(O1)C=C(C=C2)/C=C/3\C(=O)NC(=S)N(C3=O)C4=CC=C(C=C4)Cl |
| SMILES | C1OC2=C(O1)C=C(C=C2)C=C3C(=O)NC(=S)N(C3=O)C4=CC=C(C=C4)Cl |
| Canonical SMILES | C1OC2=C(O1)C=C(C=C2)C=C3C(=O)NC(=S)N(C3=O)C4=CC=C(C=C4)Cl |
| PubChem Compound | 1736745 |
| Last Modified | Nov 11 2021 |
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